Cas no 14316-68-8 (2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- structure

14316-68-8 structure

Product Name:2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-

CAS No:14316-68-8

MF:C₁₀H₁₄O₃

MW:182.216363430023

MDL:MFCD00143614

CID:120315

Update Time:2025-09-22

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-
- Tiglic Anhydride
- (E)-2-Methyl-2-butenoic Anhydride
- 2-Methylcrotonic Anhydride
- 2-Methylcrotonic anhydride (Tiglic anhydride)
- 2-METHYLCROTONIC ANHYDRIDE TIGLIC ANHYDRIDE
- 2-Butenoic acid, 2-Methyl-, anhydride, (2E,2'E)-
- (E)-2-Methyl-2-butenoic Anhydride 2-Methylcrotonic Anhydride
- MDL： MFCD00143614
- Inchi： 1S/C10H14O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h5-6H,1-4H3/b7-5+,8-6+
- InChI Key： LIHLSLRANKCHLV-KQQUZDAGSA-N
- SMILES： O(C(/C(/C)=C/C)=O)C(/C(/C)=C/C)=O

Computed Properties

Exact Mass: 182.09400
Monoisotopic Mass: 182.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Topological Polar Surface Area: 43.4A^2

Experimental Properties

Color/Form: Not determined
Density: 1.03
Boiling Point: 278.546°C at 760 mmHg
Flash Point: 119.788°C
Refractive Index: 1.4800 to 1.4830
PSA: 43.37000
LogP: 1.98860
Solubility: Not determined

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：UN 3265 8/PG III
HazardClass：8
PackingGroup：III

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161591-1ml	2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-	14316-68-8	>98.0%(T)	1ml	¥396.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161591-5ML	2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-	14316-68-8	>98.0%(T)	5ml	¥1252.90	2023-08-31
Apollo Scientific	OR936769-1g	Tiglic anhydride	14316-68-8	95%	1g	£135.00	2025-02-20
Apollo Scientific	OR936769-5g	Tiglic anhydride	14316-68-8	95%	5g	£470.00	2025-02-20
Ambeed	A344512-10g	Tiglicanhydride	14316-68-8	98%	10g	$890.0	2025-02-28
A2B Chem LLC	AB79701-1g	Tiglic anhydride	14316-68-8	95%	1g	$126.00	2024-04-20
A2B Chem LLC	AB79701-5g	Tiglic anhydride	14316-68-8	95%	5g	$424.00	2024-04-20
A2B Chem LLC	AB79701-25g	Tiglic anhydride	14316-68-8	95%	25g	$1094.00	2024-01-04
eNovation Chemicals LLC	D595007-5ml	TIGLIC ANHYDRIDE	14316-68-8	95%	5ml	$485	2025-02-19
A2B Chem LLC	AB79701-10g	Tiglic anhydride	14316-68-8	95%	10g	$755.00	2024-04-20

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Production Method

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:14316-68-8)2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-

Order Number:A1208656

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:58

Price ($):876.0

Email:sales@amadischem.com

Product Official Link

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